Cas no 1936394-61-4 (3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid
• CAS No: 1936394-61-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6564222
• PubChem ID: 131124960
• Update Time: 2025-10-14

3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid
• 1936394-61-4
• EN300-1780805

• Inchi： 1S/C8H10N2O3/c1-5-3-6(10(2)9-5)4-7(11)8(12)13/h3H,4H2,1-2H3,(H,12,13)
• InChI Key： FUZXZGAKMXRFQL-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid

3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 1936394-61-4): An Emerging Compound in Medicinal Chemistry

3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 1936394-61-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid is characterized by a pyrazole ring substituted with two methyl groups at the 1 and 3 positions, and an oxo group attached to a propanoic acid moiety. This combination of functional groups imparts the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in the inflammatory response.

In addition to its anti-inflammatory properties, 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute found that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer and colon cancer cells. The antiproliferative effects are attributed to its ability to induce apoptosis and cell cycle arrest, as well as its capacity to disrupt angiogenesis and metastasis.

The pharmacokinetic profile of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid has also been extensively studied. Results from animal models indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a potential therapeutic agent. Furthermore, it has been shown to have low toxicity and minimal side effects, making it a promising candidate for further clinical development.

In terms of synthetic chemistry, the preparation of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid involves a multi-step process that includes the formation of the pyrazole ring and subsequent functionalization with the propanoic acid moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of 1,3-dimethylpyrazole with an appropriate ketone or aldehyde followed by oxidation to form the final product.

The potential applications of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid extend beyond its use as a standalone therapeutic agent. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the use of this compound as a precursor for developing novel prodrugs that can improve drug delivery and reduce side effects.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid (CAS No. 1936394-61-4) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the future landscape of drug discovery and development.